Cas no 1804733-19-4 (3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine
• CAS No: 1804733-19-4
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4877857
• Update Time: 2025-05-20

3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-5(2-11)7(8(9)10)6(3-12-4)13(14)15/h3,8H,1H3
• InChI Key： VEHWUAKDSKFGPO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C)C=1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine

3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine

The compound 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine, identified by the CAS number 1804733-19-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, methyl, and nitro groups. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and composites. The presence of the nitro group enhances the compound's ability to participate in various chemical reactions, making it a valuable precursor in organic synthesis.

Moreover, the cyano group in the molecule plays a crucial role in stabilizing certain intermediates during reaction processes. This stability is particularly advantageous in the synthesis of pharmaceutical compounds, where precise control over molecular structure is essential. The methyl group further contributes to the molecule's versatility by influencing its solubility and reactivity under different conditions.

One of the most intriguing aspects of 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine is its application in electrochemical systems. Recent research has demonstrated that this compound can serve as an effective cathode material in lithium-ion batteries. Its unique electronic configuration allows for efficient charge transfer and energy storage, making it a promising candidate for next-generation battery technologies.

In addition to its electrochemical applications, 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine has shown potential in the field of catalysis. The difluoromethyl group introduces fluorine atoms into the molecule, which can act as Lewis acid sites, facilitating various catalytic processes. This property has led to its use in asymmetric catalysis, where it helps achieve high enantioselectivity in organic transformations.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include nucleophilic substitution reactions and Friedel-Crafts alkylation, which are carefully optimized to ensure high yields and purity. The compound's stability under various reaction conditions makes it suitable for large-scale production.

From an environmental perspective, 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine exhibits favorable biodegradation characteristics. Studies have shown that it can be effectively broken down by microbial communities under controlled conditions, reducing its environmental footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No: 1804733-19-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, materials science, and electrochemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.